2-tert-butyl-9-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one

Specification

• CAS No.: 133627-01-7
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol
• IUPAC Name: 2-tert-butyl-9-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
• Standard InChI: InChI=1S/C16H18N4O/c1-16(2,3)20-13-11(7-5-9-17-13)15(21)19(4)12-8-6-10-18-14(12)20/h5-10H,1-4H3
• Standard InChI Key: CNQFYBOQUAUFJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=CC=N2)C(=O)N(C3=C1N=CC=C3)C

Introduction

2-tert-butyl-9-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one is a complex organic compound characterized by its unique tetrazatricyclo structure. This compound falls under the classification of heterocyclic compounds, specifically those containing nitrogen in their ring structures, which are essential in various fields, particularly in drug development and synthesis.

Synthesis and Reaction Conditions

The synthesis of this compound typically involves several steps that require careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as high-throughput experimentation can optimize reaction conditions for better efficiency and yield. The synthesis may utilize various reagents and catalysts to facilitate the formation of the desired ring structures while minimizing side reactions.

Potential Applications

Research into similar compounds suggests that modifications in the tetrazatricyclo framework can significantly alter binding affinities and biological activities. This compound exemplifies the intricate relationship between molecular structure and function in drug design and development. Its potential applications span several scientific domains, particularly in medicinal chemistry and pharmacology.

Comparison with Other Compounds

While specific data on this compound is limited, other heterocyclic compounds with similar structures have shown promise in various therapeutic applications. For example, compounds like 3′-[(2Z)-[1-(3,4-dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazino]-2′-hydroxy-[1,1′-biphenyl]-3-carboxylic acid have been explored for their role as thrombopoietin mimetics, enhancing platelet production. Similarly, compounds like tert-Butyl 5-methyl-2,4,7,11-tetraazatricyclo[7.4.0.0,3,7]trideca-3,5-diene-11-carboxylate are of interest in research due to their unique tetraazatricyclo structures.

Future Research Directions:

• Detailed Synthesis Pathways: Investigating optimized synthesis methods to improve yield and purity.

• Biological Activity Studies: Conducting in-depth studies to identify specific biological targets and mechanisms of action.

• Derivative Development: Designing derivatives with enhanced pharmacological properties by modifying the tetrazatricyclo framework.